1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine

• IUPAC Name: 1-(6-chloro-1,3-benzothiazol-2-yl)-N-(2-ethylsulfonylethyl)piperidin-4-amine
• InChI: InChI=1S/C16H22ClN3O2S2/c1-2-24(21,22)10-7-18-13-5-8-20(9-6-13)16-19-14-4-3-12(17)11-15(14)23-16/h3-4,11,13,18H,2,5-10H2,1H3
• InChI Key: KTFLQPYIQDLPDV-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)CCNC1CCN(CC1)C2=NC3=C(S2)C=C(C=C3)Cl
• Molecular Formula: C16H22ClN3O2S2
• Molecular Weight: 388.0 g/mol

Description

1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine, also known as TAK-659, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various types of cancer and autoimmune diseases.

Mechanism of Action

1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a critical role in B-cell receptor signaling. By inhibiting BTK, 1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine blocks the activation of downstream signaling pathways that are involved in cell growth and survival. 1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine also inhibits the activation of other kinases, including AKT and ERK, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
In preclinical studies, 1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine has been shown to inhibit the growth and survival of cancer cells, induce apoptosis, and inhibit tumor angiogenesis. 1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine has also been shown to inhibit the activation and proliferation of T cells and B cells, which are involved in autoimmune diseases. In animal models, 1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine has demonstrated efficacy in reducing tumor growth and improving survival in various types of cancer.

Advantages and Limitations for Lab Experiments

One advantage of 1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine is its selectivity for BTK, which reduces the risk of off-target effects. 1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine also has good pharmacokinetic properties, including high oral bioavailability and a long half-life, which makes it suitable for oral dosing. However, one limitation of 1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine is its potential toxicity, particularly in the liver and kidneys, which requires careful monitoring in preclinical and clinical studies.

Future Directions

For 1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine include further preclinical and clinical studies to evaluate its efficacy and safety in various types of cancer and autoimmune diseases. In addition, combination therapy with other targeted agents or chemotherapy may enhance the efficacy of 1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine. Furthermore, the development of biomarkers to predict response to 1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine may improve patient selection and treatment outcomes. Finally, the identification of resistance mechanisms to 1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine may lead to the development of novel therapeutic strategies.
In conclusion, 1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine is a promising small molecule inhibitor that has shown efficacy in preclinical models of cancer and autoimmune diseases. Further studies are needed to evaluate its potential as a therapeutic agent and to identify strategies to overcome resistance.

Synthesis Methods

The synthesis of 1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine involves several steps, including the reaction of 2-chloro-6-nitrobenzothiazole with 1,2-diaminoethane, followed by the reaction of the resulting compound with 2-(ethylsulfonyl)ethylamine and piperidine-4-amine. The final product is obtained after purification by column chromatography.

Scientific Research Applications

1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine has been studied extensively in preclinical models of cancer and autoimmune diseases. In vitro studies have shown that 1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine inhibits the growth and survival of cancer cells, including B-cell malignancies, non-small cell lung cancer, and multiple myeloma. 1-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(ethylsulfonyl)ethyl]piperidin-4-amine has also been shown to inhibit the activation and proliferation of T cells and B cells, which are involved in autoimmune diseases such as rheumatoid arthritis and lupus.